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Compound of Interest

Compound Name: ETD150

Cat. No.: B1576618 Get Quote

It is crucial to correctly identify ETD 150 as a high-strength alloy steel, not a chemical reagent,

to ensure proper handling and disposal. This material is not subject to chemical waste disposal

protocols but should be managed as scrap metal.

ETD 150 is a specialized medium-carbon alloy steel, specifically a modified 4100 series steel.

[1][2][3][4] Its designation, "Elevated Temperature Drawn," refers to the manufacturing process

that imparts high tensile strength and hardness without the need for heat treatment.[2][3][4]

This makes it a valuable material in various industrial and manufacturing applications, but it is

not a substance that would be used as a chemical in a laboratory setting.

Chemical Composition of ETD 150 Alloy Steel
The primary components of ETD 150 steel are iron, carbon, and other alloying elements that

enhance its mechanical properties. The typical composition is summarized in the table below.
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Element Percentage (%)

Carbon (C) 0.40 - 0.48

Manganese (Mn) 0.70 - 1.10

Silicon (Si) 0.15 - 0.35

Chromium (Cr) 0.80 - 1.20

Molybdenum (Mo) 0.15 - 0.25

Additives for Machinability
May contain Tellurium (Te), Selenium (Se), or

Sulfur (S)

This data is compiled from multiple sources.[1][2]

Proper Disposal of ETD 150 Steel
As ETD 150 is a steel alloy, its disposal falls under the category of scrap metal recycling.

Disposing of ETD 150, or any other steel product, through conventional waste streams is

improper and environmentally irresponsible. Recycling is the appropriate and preferred

method.

Operational Plan for Disposal:

Segregation: Isolate ETD 150 scrap from other waste materials, especially chemical and

hazardous waste. It should be collected in a designated container for scrap metal.

Collection: Accumulate scrap metal in a suitable, clearly labeled container. Depending on the

volume of scrap generated, this could be a small bin within a workshop or a larger outdoor

skip.

Contact a Reputable Scrap Metal Recycler: Engage with a certified and reputable scrap

metal recycling company. These companies are equipped to handle and process various

types of scrap metal, including alloy steels.

Arrange for Pickup or Drop-off: Coordinate with the recycling company for the collection of

the scrap metal. For larger quantities, a pickup service is often available. For smaller
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amounts, it may be necessary to transport the material to their facility.

Documentation: Maintain records of all scrap metal disposals, including the name of the

recycling company and the date of collection. This is good practice for environmental

management and compliance.

Experimental Protocols
No experimental protocols are cited as ETD 150 is a solid material and not a chemical for

laboratory experimentation.

Visualizing the Disposal Workflow
The following diagram illustrates the straightforward process for the proper disposal of ETD 150

steel.

Step 1: Generation & Segregation Step 2: Collection Step 3: Recycling

ETD 150 Scrap Generated Segregate from other waste Collect in Designated Scrap Metal Bin
Store Safely

Contact Scrap Metal Recycler
Ready for Disposal

Arrange for Collection/Drop-off Material is Recycled

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ETD 150 steel scrap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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